N-((2-(furan-2-yl)-4-methylthiazol-5-yl)methyl)-4-(trifluoromethoxy)benzenesulfonamide

• IUPAC Name: N-[[2-(furan-2-yl)-4-methyl-1,3-thiazol-5-yl]methyl]-4-(trifluoromethoxy)benzenesulfonamide
• InChI: InChI=1S/C16H13F3N2O4S2/c1-10-14(26-15(21-10)13-3-2-8-24-13)9-20-27(22,23)12-6-4-11(5-7-12)25-16(17,18)19/h2-8,20H,9H2,1H3
• InChI Key: GFEKWAXJHPUMOY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)C2=CC=CO2)CNS(=O)(=O)C3=CC=C(C=C3)OC(F)(F)F
• Molecular Formula: C16H13F3N2O4S2
• Molecular Weight: 418.4 g/mol

Description

N-((2-(furan-2-yl)-4-methylthiazol-5-yl)methyl)-4-(trifluoromethoxy)benzenesulfonamide is a useful research compound. Its molecular formula is C16H13F3N2O4S2 and its molecular weight is 418.41. The purity is usually 95%.
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Scientific Research Applications

Biological Activities and Potential Therapeutic Applications

• Enzyme Inhibition for Therapeutic Targets : Benzenesulfonamides, including structurally related compounds, have been identified as inhibitors of various enzymes, such as kynurenine 3-hydroxylase. These inhibitors have potential applications in exploring pathophysiological roles of metabolic pathways and developing treatments for diseases associated with neuronal injury (S. Röver et al., 1997).

• Anticancer Agents : Some benzenesulfonamide derivatives have shown significant in vitro antitumor activity against various human tumor cell lines, indicating their potential as anticancer agents. The ability to inhibit cancer cell proliferation and induce apoptosis makes these compounds interesting candidates for further development and study (J. Sławiński et al., 2012); (B. Żołnowska et al., 2016).

• Energetic Materials : Research into furoxan and furazan derivatives, which share a common furan component with the compound , has led to the development of high-performance energetic materials. These materials are of interest for their high density, good thermal stability, and excellent detonation properties, suggesting applications in military and civilian technologies (Jiaheng Zhang & J. Shreeve, 2014).

• Synthetic Methodologies and Chemical Reactivity : The synthesis and reactivity of furan and thiazole derivatives are of significant interest in organic chemistry for the development of new materials and drugs. Gold(I)-catalyzed reactions involving furan compounds, for example, demonstrate the versatility and potential of these heterocycles in constructing complex molecules (Tao Wang et al., 2014).